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Androstadienone is an endogenous steroid of the 16-androstene class [1]. While it is structurally related to

androgenic sex hormones, it is not known to exhibit androgenic or anabolic effects [1]. Its key differentiator

lies in its role as a putative human chemosignal, influencing psychological and physiological states rather

than acting through classic hormonal pathways.

The table below summarizes its core characteristics for comparison.

Property Description

CAS Number 4075-07-4 [2] [3] [4]

Molecular Formula C₁₉H₂₆O [2] [3] [4]

Molecular Weight 270.41 g/mol [2] [3]

Chemical Names Androsta-4,16-dien-3-one; 4,16-Androstadien-3-one [2] [1]

Key Proposed Function Putative human pheromone/chemosignal [1] [5] [6]

Androgenic Activity None reported [1]
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Experimentally Observed Effects of Androstadienone

Androstadienone's biological activity is complex and often context- or sex-dependent. The table below

summarizes key experimental findings, which are crucial for comparing its "performance" against other

molecules.

Observed Effect
Experimental
Subjects

Key Findings Research Context

Modulation of
Aggression [5]

206 men &
women

Reduces reactive/proactive
aggression in men; increases

reactive aggression in women.

Double-blind,
placebo-controlled

study using decision-
making tasks.

Hypothalamic
Activation [7] [8]

Heterosexual
men & women

Activates the hypothalamus in both
sexes; effect is concentration-

dependent and can be sexually
dimorphic.

fMRI studies with
controlled olfactory

stimulation.

Influence on Social
Behavior &
Cognition [2] [6] [9]

Mostly men Increases cooperation in men [6];
increases gaze avoidance in men

with high social anxiety [9]; affects
perception of emotions on faces [2].

Behavioral studies
(economic games,

eye-tracking).

Mood &
Physiological State
[1]

Mostly women Reduces negative feelings (tension,
nervousness); increases

sympathetic arousal and cortisol
levels.

Controlled exposure
and psychological

assessment.

Detailed Experimental Protocols

For researchers to replicate or compare studies, here are the methodologies from key cited works.

fMRI Study on Hypothalamic Response [7] [8]

Stimuli: Androstadienone diluted in propylene glycol (e.g., 10 mM "high" concentration). A
control odor like 1-butanol is often used.
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Delivery: Computer-controlled air-dilution olfactometer to ensure precise timing and

concentration delivery to the nostrils during fMRI scanning.
Procedure: Participants are instructed to breathe through their mouth during stimulations.

Blocks of odor stimulation are interspersed with control (clean air or control odor) periods.
Data Analysis: fMRI data is analyzed to compare blood-oxygen-level-dependent (BOLD)

signals in the hypothalamus and other brain regions between androstadienone and control
conditions.

Behavioral Study on Aggression [5]

Stimuli: Androstadienone (e.g., 500 µM) in a clove oil and propylene glycol carrier, presented in
opaque jars to ensure double-blind conditions.

Task: Participants perform aggression tasks, such as:
Reactive Aggression Task: Typically, a version of the Taylor Aggression Paradigm

where participants respond to provocation.
Proactive Aggression Task: A decision-making task where aggression is used

instrumentally for gain.
Measures: The level of aggression (e.g., intensity of noise blast set for a fictitious opponent in

the reactive task) is the primary quantitative measure.

Economic Game Study on Cooperation [6]

Design: Double-blind, placebo-controlled, between-participants design.

Stimuli: Exposure to androstadienone vs. a control solvent.
Task: Participants play standard economic games like the Ultimatum Game (measuring

responses to fairness) and the Dictator Game (measuring pure generosity).
Measures: The amount of money offered to another player is the key metric for cooperative

and generous behavior. Salivary cortisol and testosterone levels are often measured
concurrently.

Proposed Signaling Pathways and Workflow

Based on the research, Androstadienone is proposed to act as a chemosignal. The following diagram outlines

the general pathway from detection to behavioral effects.
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Sex-Dependent Effects

Androstadienone Exposure
(Olfactory Stimulation)

Detection by
Olfactory System

Intranasal

Hypothalamic Activation
(fMRI measured BOLD signal)

Neural Processing

Neuroendocrine & Autonomic Changes

Hypothalamic Output

Modulation of Cognition & Mood

Top-down Modulation

Behavioral Output

In Men:
• Reduced Aggression

• Increased Cooperation
• Gaze Avoidance (High Anxiety)

In Women:
• Increased Reactive Aggression

• Modulated Attraction

Click to download full resolution via product page

Suggestions for Further Research

To build a more complete comparison guide, you may need to investigate the following areas:
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Direct Structural Analogs: Conduct targeted searches for specific analogs like Androstenone,

Androstadienol, and Androsterone to find studies that directly compare their effects, thresholds,
and receptor binding affinities.

Commercial Formulations: Look into commercial products and patents that often contain blends of
these compounds, which may provide clues about which analogs are considered most effective for

specific applications.
Review Articles: Search for systematic reviews and meta-analyses on human pheromones, which

often contain comparative tables summarizing the effects of multiple compounds.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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